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Compound of Interest

4,4'-Dihydroxy-2,6-
Compound Name: _ ]
dimethoxydihydrochalcone

Cat. No.: B3028045

Essential Safety and Handling Guide for 4,4'-
Dihydroxy-2,6-dimethoxydihydrochalcone

This guide provides immediate, essential safety, handling, and disposal information for
researchers, scientists, and drug development professionals working with 4,4'-Dihydroxy-2,6-
dimethoxydihydrochalcone (CAS No: 151752-08-8).[1] The following procedures are
designed to ensure safe laboratory operations and minimize risks.

Immediate Safety Profile

4,4'-Dihydroxy-2,6-dimethoxydihydrochalcone is classified as harmful if swallowed and very
toxic to aquatic life with long-lasting effects.[1] Adherence to proper personal protective
equipment (PPE) protocols and handling procedures is critical.

Personal Protective Equipment (PPE)

Consistent and correct use of PPE is the most critical step in safely handling this compound.
Engineering controls, such as ensuring adequate ventilation and providing accessible safety
showers and eye wash stations, should also be in place.[1]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b3028045?utm_src=pdf-interest
https://www.benchchem.com/product/b3028045?utm_src=pdf-body
https://www.benchchem.com/product/b3028045?utm_src=pdf-body
https://www.benchchem.com/product/b3028045?utm_src=pdf-body
https://www.benchchem.com/product/b3028045?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC45337.html
https://www.benchchem.com/product/b3028045?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC45337.html
https://dcchemicals.com/msds/MSDS_DC45337.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028045?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

. Specification &
Equipment Type . Source
Recommendation

Safety goggles equipped with
Eye Protection ] y9 99 auiep [1]
side-shields.

Chemical-resistant protective
Hand Protection gloves (e.g., Butyl rubber, [1][2]
Neoprene).

] Impervious clothing or a lab
Body Protection ] [1]
coat to prevent skin contact.

A suitable respirator should be
Respiratory Protection used if dust or aerosols are [1]

generated.

Operational and Disposal Plans

Follow these step-by-step procedures for handling, storage, spill management, and disposal.

Safe Handling and Storage Protocol
e Handling:

[¢]

Avoid all personal contact, including inhalation and contact with eyes and skin.[1]

[¢]

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid the
formation of dust and aerosols.[1]

[¢]

Do not eat, drink, or smoke in the designated work area.[1]

o

Wash hands and any exposed skin thoroughly after handling.[1]
e Storage:

o Keep the container tightly sealed.[1]
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o Store in a cool, dry, and well-ventilated area away from direct sunlight and sources of
ignition.[1]

o For long-term stability, store the compound as a powder at -20°C or in a solvent at -80°C.

[1]

Spill Response Protocol

o Evacuate: Ensure the immediate area of the spill is clear of all personnel.
e Ventilate: Ensure the area is well-ventilated.

» Equip: Put on full personal protective equipment (PPE), including a respirator, before re-
entering the area.[1]

» Contain: For liquid spills, absorb the solution with a finely-powdered, liquid-binding material
such as diatomite or universal binders.[1] For solid spills, carefully sweep or shovel the
material into a suitable container for disposal, avoiding dust formation.[3]

o Decontaminate: Scrub all surfaces and contaminated equipment with alcohol.[1]

e Dispose: Place all contaminated materials into a sealed container for proper disposal
according to regulations.[1]

Waste Disposal Plan

e Collection: Collect all waste material, including unused product and contaminated items
(e.g., gloves, absorbent material), in a designated, sealed, and clearly labeled container.

» Disposal: Dispose of the contents and the container at an approved waste disposal plant.[1]
Do not allow the product to be released into the environment, drains, or water courses.[1]

First Aid Measures

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://dcchemicals.com/msds/MSDS_DC45337.html
https://dcchemicals.com/msds/MSDS_DC45337.html
https://dcchemicals.com/msds/MSDS_DC45337.html
https://dcchemicals.com/msds/MSDS_DC45337.html
https://www.fishersci.com/store/msds?partNumber=AAL1058518&productDescription=44+-DIMETHOXYCHALCONE+99%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://dcchemicals.com/msds/MSDS_DC45337.html
https://dcchemicals.com/msds/MSDS_DC45337.html
https://dcchemicals.com/msds/MSDS_DC45337.html
https://dcchemicals.com/msds/MSDS_DC45337.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028045?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Exposure Route Immediate Action Source

Immediately flush eyes with
large amounts of water for at
least 15 minutes, holding
Eye Contact _ [1][4]
eyelids apart. Remove contact
lenses if present. Seek prompt

medical attention.

Rinse skin thoroughly with
large amounts of water.

Skin Contact Remove all contaminated [1][4]
clothing and shoes. Seek

medical attention.

Move the person to fresh air
immediately. If breathing is

Inhalation difficult, provide respiratory [1114]
support (CPR if necessary,

avoiding mouth-to-mouth).

Wash out the mouth with
water. Do NOT induce

Ingestion vomiting. Call a physician or [1114]
Poison Control Center

immediately.

Experimental Information and Protocols

While specific experimental protocols for 4,4'-Dihydroxy-2,6-dimethoxydihydrochalcone are
not detailed in the provided results, related chalcone derivatives have been studied for their
biological activity, particularly in cancer research. These studies often involve assessing effects
on cell signaling pathways.

Chemical and Physical Properties
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Property Value Source
Molecular Formula C17H180s5 [1][5]
Molecular Weight 302.32 g/mol [1][5]
CAS Number 151752-08-8 [1][4]
Appearance Solid Crystalline [3]

Biological Activity and Signaling

Chalcone derivatives have been shown to suppress cancer cell proliferation and induce
apoptosis, often through modulation of the PI3K/Akt/mTOR signaling pathway.[6][7][8] This
pathway is a critical regulator of cell growth, survival, and metabolism. Inhibition of this pathway
by compounds like chalcones can lead to programmed cell death in cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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